Cas no 1448076-64-9 (N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-N-2-(trifluoromethyl)phenylethanediamide)

• Product Name: N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-N-2-(trifluoromethyl)phenylethanediamide
• CAS No: 1448076-64-9
• MF: C₂₀H₂₂F₃N₃O₂S
• MW: 425.467793941498
• CID: 6220674
• PubChem ID: 71787143
• Update Time: 2025-05-19

N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-N-2-(trifluoromethyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-N-2-(trifluoromethyl)phenylethanediamide
• N1-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)-N2-(2-(trifluoromethyl)phenyl)oxalamide
• 1448076-64-9
• AKOS024535954
• F6184-1203
• N'-{2-[4-(THIOPHEN-2-YL)PIPERIDIN-1-YL]ETHYL}-N-[2-(TRIFLUOROMETHYL)PHENYL]ETHANEDIAMIDE
• VU0534833-1
• N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]-N'-[2-(trifluoromethyl)phenyl]oxamide

• Inchi： 1S/C20H22F3N3O2S/c21-20(22,23)15-4-1-2-5-16(15)25-19(28)18(27)24-9-12-26-10-7-14(8-11-26)17-6-3-13-29-17/h1-6,13-14H,7-12H2,(H,24,27)(H,25,28)
• InChI Key： JDKQZRBNMNIYCM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCN(CCNC(C(NC2C=CC=CC=2C(F)(F)F)=O)=O)CC1

Computed Properties

• Exact Mass: 425.13848261g/mol
• Monoisotopic Mass: 425.13848261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 89.7Ų

Additional information on N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-N-2-(trifluoromethyl)phenylethanediamide

Introduction to N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-N-2-(trifluoromethyl)phenylethanediamide (CAS No. 1448076-64-9)

N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-N-2-(trifluoromethyl)phenylethanediamide, identified by its Chemical Abstracts Service (CAS) number 1448076-64-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both thiophene and piperidine moieties in its structure suggests a unique set of chemical properties that may be leveraged for medicinal chemistry purposes.

The compound's structure consists of two primary amine functionalities, one linked to a trifluoromethyl substituted phenyl ring and the other to a piperidine chain extended with a thiophene ring. This arrangement not only contributes to the molecule's complexity but also opens up numerous possibilities for further chemical modification and derivatization. Such structural features are often explored in the quest to develop compounds with enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been a growing interest in the use of heterocyclic compounds in drug discovery. Heterocycles, such as thiophenes and piperidines, are known for their ability to mimic natural products and biological molecules, making them valuable scaffolds in medicinal chemistry. The incorporation of these rings into drug candidates can lead to improved pharmacokinetic properties, such as increased solubility and bioavailability, as well as enhanced metabolic stability.

The specific substitution pattern in N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-N-2-(trifluoromethyl)phenylethanediamide is particularly noteworthy. The trifluoromethyl group is a common pharmacophore found in many approved drugs due to its ability to modulate lipophilicity and metabolic clearance. Its presence in this compound may contribute to improved binding interactions with biological targets, thereby enhancing its therapeutic potential. Additionally, the thiophene ring can serve as a scaffold for further derivatization, allowing chemists to explore a wide range of structural variations.

The synthesis of N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-N-2-(trifluoromethyl)phenylethanediamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the piperidine moiety followed by the thiophene ring necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently.

Evaluation of the compound's biological activity has been a key focus of recent research. Preliminary studies suggest that N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-N-2-(trifluoromethyl)phenylethanediamide exhibits promising interactions with certain enzymes and receptors relevant to human health. These interactions may underpin its potential use in treating various diseases, including inflammatory disorders and neurological conditions. Further investigation into its mechanism of action is warranted to fully understand its therapeutic implications.

The compound's pharmacokinetic profile is another area of interest. Studies have indicated that it possesses favorable properties such as good solubility and stability under physiological conditions. These characteristics are crucial for developing a drug that can be effectively administered and metabolized by the body. Additionally, computational modeling techniques have been used to predict how the molecule might behave within biological systems, providing valuable insights into its potential efficacy and safety.

In conclusion, N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-N-2-(trifluoromethyl)phenylethanediamide (CAS No. 1448076-64-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further development. As research continues to uncover new applications for this compound, it holds great potential for contributing to the discovery of novel therapeutic agents that address unmet medical needs.